N-((3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(3-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: N-[[3-(1-ethylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]-2-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C17H16F3N5O2/c1-2-25-10-12(8-22-25)16-23-15(27-24-16)9-21-14(26)7-11-4-3-5-13(6-11)17(18,19)20/h3-6,8,10H,2,7,9H2,1H3,(H,21,26)
• InChI Key: ROCBNDZKBZYDBX-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)C2=NOC(=N2)CNC(=O)CC3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C17H16F3N5O2
• Molecular Weight: 379.34 g/mol

Description

N-((3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(3-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C17H16F3N5O2 and its molecular weight is 379.343. The purity is usually 95%.
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Scientific Research Applications

Coordination Chemistry and Antioxidant Activity

A study on pyrazole-acetamide derivatives and their coordination complexes with Co(II) and Cu(II) ions elucidates the impact of hydrogen bonding on self-assembly processes. These complexes exhibit significant antioxidant activity, demonstrating the potential of pyrazole-acetamide derivatives in developing antioxidants (Chkirate et al., 2019).

Pharmacological Potential

Research on 1,3,4-oxadiazole and pyrazole novel derivatives, including computational and pharmacological evaluations, has shown their potential for toxicity assessment, tumor inhibition, and anti-inflammatory actions. This underscores the relevance of these derivatives in therapeutic applications (Faheem, 2018).

Synthesis and Characterization

The synthesis and characterization of Celecoxib derivatives, including pyrazole analogs, have been explored for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. This research highlights the versatility of pyrazole derivatives in medicinal chemistry (Küçükgüzel et al., 2013).

Antimicrobial and Hemolytic Agents

A series of N-substituted derivatives of 2-{(5-phenyl-1,3,4-Oxadiazol-2-yl)sulfanyl}acetamides was synthesized and evaluated for antimicrobial and hemolytic activities. These compounds were found to be active against selected microbial species, demonstrating the potential of these derivatives in antimicrobial research (Rehman et al., 2016).

Anti-inflammatory Activity

Substituted 1,3,4-oxadiazoles have been synthesized and evaluated for anti-inflammatory activity. This research provides insights into the development of novel anti-inflammatory agents and highlights the therapeutic potential of 1,3,4-oxadiazoles (Nargund et al., 1994).